3-Fluoro-4-hydroxy-5-iodobenzonitrile
Overview
Description
3-Fluoro-4-hydroxy-5-iodobenzonitrile is a chemical compound with the molecular formula C7H3FINO . It has a molecular weight of 263.01 g/mol . The compound appears as a white to off-white or brown solid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H3FINO/c8-6-1-5(4-10)2-7(9)3-6/h1-3H . This indicates the presence of fluorine, iodine, and a nitrile group in the molecule.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a density of 2.15±0.1 g/cm3 . The compound should be stored in a refrigerator .Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-fluoro-4-hydroxy-5-iodobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3FINO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOOFZTUQMBZIMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)O)I)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3FINO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40597621 | |
Record name | 3-Fluoro-4-hydroxy-5-iodobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40597621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
173900-33-9 | |
Record name | 3-Fluoro-4-hydroxy-5-iodobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40597621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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